Cas no 1174708-56-5 (5-phenylthiophene-2-carbothioamide)

5-phenylthiophene-2-carbothioamide is a versatile organic compound with significant applications in the synthesis of heterocyclic compounds. It features a thiophene ring and a carbothioamide group, which contribute to its unique reactivity and stability. This compound is highly valued for its ability to participate in various chemical transformations, offering a broad scope for organic synthesis. Its structural features enable efficient coupling reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

5-phenylthiophene-2-carbothioamide structure

1174708-56-5 structure

Product Name:5-phenylthiophene-2-carbothioamide

CAS No:1174708-56-5

MF:C₁₁H₉NS₂

MW:219.32585978508

CID:6153953

PubChem ID:130018907

Update Time:2025-10-31

5-phenylthiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 5-phenylthiophene-2-carbothioamide
- 1174708-56-5
- SCHEMBL19608639
- CHEMBL4551670
- EN300-1870618
- Inchi： 1S/C11H9NS2/c12-11(13)10-7-6-9(14-10)8-4-2-1-3-5-8/h1-7H,(H2,12,13)
- InChI Key： DISAHEDJTHUOTD-UHFFFAOYSA-N
- SMILES： S1C(C(N)=S)=CC=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 219.01764164g/mol
Monoisotopic Mass: 219.01764164g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 86.4Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1870618-1.0g	5-phenylthiophene-2-carbothioamide	1174708-56-5	1g	$0.0	2023-06-07
Enamine	EN300-1870618-0.05g	5-phenylthiophene-2-carbothioamide	1174708-56-5	0.05g	$587.0	2023-09-18
Enamine	EN300-1870618-0.1g	5-phenylthiophene-2-carbothioamide	1174708-56-5	0.1g	$615.0	2023-09-18
Enamine	EN300-1870618-0.25g	5-phenylthiophene-2-carbothioamide	1174708-56-5	0.25g	$642.0	2023-09-18
Enamine	EN300-1870618-0.5g	5-phenylthiophene-2-carbothioamide	1174708-56-5	0.5g	$671.0	2023-09-18
Enamine	EN300-1870618-1g	5-phenylthiophene-2-carbothioamide	1174708-56-5	1g	$699.0	2023-09-18
Enamine	EN300-1870618-2.5g	5-phenylthiophene-2-carbothioamide	1174708-56-5	2.5g	$1370.0	2023-09-18
Enamine	EN300-1870618-5g	5-phenylthiophene-2-carbothioamide	1174708-56-5	5g	$2028.0	2023-09-18
Enamine	EN300-1870618-10g	5-phenylthiophene-2-carbothioamide	1174708-56-5	10g	$3007.0	2023-09-18